Cas no 83274-68-4 ((3α,5β)-O-tert-Butyldimethylsilyl 21-Acetyloxy Tetrahydro Cortisol)

• Product Name: (3α,5β)-O-tert-Butyldimethylsilyl 21-Acetyloxy Tetrahydro Cortisol
• CAS No: 83274-68-4
• Molecular Formula: C₂₉H₅₀O₆Si
• Molecular Weight: 522.7892
• CID: 1063830
• PubChem ID: 71314385

(3α,5β)-O-tert-Butyldimethylsilyl 21-Acetyloxy Tetrahydro Cortisol Properties

Names and Identifiers

• (3α,5β)-O-tert-Butyldimethylsilyl 21-Acetyloxy Tetrahydro Cortisol
• (3α,5β,11β)-21-(Acetyloxy)-3-[[(1,1-diMethylethyl)diMethylsilyl]oxy]-11,17-dihydroxy-pregnan-20-one
• [2-[(3R,5R,8S,9S,10S,11S,13S,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-11,17-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• DTXSID50747256
• 83274-68-4
• (3alpha,5beta)-O-tert-Butyldimethylsilyl 21-Acetyloxy Tetrahydro Cortisol
• (3alpha,5beta,11beta)-21-(Acetyloxy)-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-11,17-dihydroxy-pregnan-20-one

• InChIKey： ZIXYSUPSPWROPS-CKMVDKHJSA-N
• Inchi： InChI=1S/C29H50O6Si/c1-18(30)34-17-24(32)29(33)14-12-22-21-10-9-19-15-20(35-36(7,8)26(2,3)4)11-13-27(19,5)25(21)23(31)16-28(22,29)6/h19-23,25,31,33H,9-17H2,1-8H3/t19-,20-,21+,22+,23+,25-,27+,28+,29+/m1/s1
• SMILES： CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4C3(CCC(C4)O[Si](C)(C)C(C)(C)C)C)O)C)O

Computed Properties

• Exact Mass: 522.33800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 522.33766584g/mol
• Heavy Atom Count: 36
• Complexity: 882
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• LogP: 5.25360
• PSA: 93.06000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids